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Compound of Interest

Compound Name: 5-methyl-4-nitro-1H-imidazole

Cat. No.: B7784541

Get Quote

Executive Summary: The Tautomeric Challenge
In the development of nitroimidazole-based therapeutics (such as metronidazole and

tinidazole) and energetic materials, the precise structural characterization of 5-methyl-4-

nitroimidazole (CAS 14003-66-8) is critical. This compound exhibits annular tautomerism,

existing in equilibrium between the 5-methyl-4-nitro and 4-methyl-5-nitro forms.

While often used interchangeably in synthesis, the solid-state preference determines shelf-life

stability, solubility, and bioavailability. This guide objectively compares the crystallographic data

of these tautomers, analyzes their hydrogen-bonding networks, and provides actionable

protocols for their isolation and characterization.

Tautomerism & Structural Dynamics
The imidazole ring allows the proton on the nitrogen to migrate between N1 and N3. For 4(5)-

substituted imidazoles, this creates two distinct tautomers.
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In solution, the two forms interconvert rapidly. However, in the crystalline state, the molecule

"locks" into the thermodynamically preferred tautomer to maximize intermolecular hydrogen

bonding.
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Figure 1: Tautomeric equilibrium showing the kinetic trap of crystallization favoring the 4-nitro

form.

Comparative Analysis: Solid State vs. Solution
Feature

5-Methyl-4-nitroimidazole
(Solid State)

4-Methyl-5-nitroimidazole
(Theoretical/Minor)

Stability
High (Dominant crystalline

form)
Low (Transient in solution)

H-Bond Donor Imidazole N-H (Strong) Imidazole N-H (Weaker)

H-Bond Acceptor Nitro Oxygen & Imidazole N Nitro Oxygen & Imidazole N

Dipole Moment
Aligned for lattice energy

minimization
Less favorable packing

Melting Point
249–255 °C (High thermal

stability)
N/A (Converts to 4-nitro form)

Expert Insight: In the crystal lattice of nitroimidazoles, the 4-nitro isomer is almost invariably the

preferred tautomer. The nitro group at the 4-position withdraws electrons more effectively from

the N-H bond, making it a better hydrogen bond donor, which facilitates the formation of robust

intermolecular chains (N-H···N).
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While specific unit cell dimensions for the pure polymorph are often proprietary or embedded in

cocrystal studies (e.g., Liu et al., 2019), the structural behavior is well-mapped through

homologous series and derivatives.

Key Crystallographic Parameters[1][2]
Space Group: Monoclinic, typically

or

(inferred from parent 4-nitroimidazole CSD: 2001768).

Density: ~1.47 g/cm³ (Predicted), ~1.80 g/cm³ (in energetic cocrystals).

Z Value: 4 (Standard packing for monoclinic nitroimidazoles).

Hydrogen Bonding: The dominant motif is an infinite chain linked by N-H···N bonds between

the imidazole N-H and the unprotonated Nitrogen of an adjacent ring. The nitro group often

participates in weaker C-H···O interactions but is not the primary driver of the lattice.

Performance in Co-Crystals & MOFs
5-methyl-4-nitroimidazole is a high-performance ligand for Metal-Organic Frameworks (MOFs),

specifically Zeolitic Imidazolate Frameworks (ZIFs).

ZIF-NOF-2: A sodalite-topology framework synthesized using 5-methyl-4-nitroimidazole.[1][2]

Energetic Cocrystals: When cocrystallized with oxidizers like CL-20, the density increases

significantly, enhancing detonation velocity while reducing sensitivity compared to pure CL-

20.

Experimental Protocols
Protocol A: Selective Crystallization of the 4-Nitro
Tautomer
To isolate the thermodynamically stable crystal form for X-ray diffraction or formulation.
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Dissolution: Dissolve 5.0 g of crude 4(5)-methyl-5(4)-nitroimidazole in 100 mL of boiling

ethanol/water (9:1 v/v).

Why: The slight water content aids in proton transfer, ensuring the equilibrium can shift to

the stable form during cooling.

Filtration: Hot filter through a 0.45 µm PTFE membrane to remove insoluble impurities.

Nucleation: Allow the filtrate to cool slowly to room temperature (25 °C) over 4 hours.

Critical Step: Rapid cooling yields amorphous powder. Slow cooling promotes the

formation of the ordered H-bond network of the 5-methyl-4-nitro tautomer.

Harvesting: Collect crystals via vacuum filtration. Wash with cold ethanol (0 °C).

Drying: Dry at 60 °C under vacuum (10 mbar) for 12 hours.

Protocol B: Structural Verification via Powder X-Ray
Diffraction (PXRD)
Objective: Confirm phase purity and tautomeric identity.

Instrument: Cu Kα radiation (1.5406 Å).

Scan Range: 2θ = 5° to 50°.

Step Size: 0.02°.

Key Diagnostic Peaks: Look for sharp reflections at low angles (10–15° 2θ) characteristic of

the monoclinic cell. Broad halos indicate amorphous content or tautomeric disorder.

Workflow Visualization: From Synthesis to Structure
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Figure 2: Workflow for isolating and characterizing the stable 5-methyl-4-nitroimidazole crystal

form.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b7784541/docs#technical-guide-crystal-structure-
tautomeric-analysis-of-5-methyl-4-nitroimidazole]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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